![molecular formula C20H31N3O4 B5620221 9-[3-(3,5-dimethylisoxazol-4-yl)propanoyl]-2-(2-methoxyethyl)-2,9-diazaspiro[5.5]undecan-3-one](/img/structure/B5620221.png)
9-[3-(3,5-dimethylisoxazol-4-yl)propanoyl]-2-(2-methoxyethyl)-2,9-diazaspiro[5.5]undecan-3-one
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Overview
Description
Synthesis Analysis
The synthesis of 3,9-diazaspiro[5.5]undecanes, which are closely related to the compound , involves efficient Michael addition reactions and can be accomplished via divergent synthesis methods. These processes allow for the introduction of various substituents, significantly impacting the final molecule's properties (Yang et al., 2008).
Molecular Structure Analysis
Molecular structure analysis of diazaspiro[5.5]undecane derivatives reveals that these compounds often exhibit distinct conformations and intermolecular interactions. X-ray crystallography and NMR studies provide insights into their structural characteristics, with findings showing that certain spirocycles prefer specific conformations such as chair over twisted (Islam et al., 2017).
Chemical Reactions and Properties
Diazaspiro[5.5]undecane derivatives, including our compound of interest, can undergo various chemical reactions. These reactions are influenced by the substituents present in the molecule, which can lead to different pharmacological activities and properties. For instance, the presence of certain substituents can result in significant antihypertensive activity (Clark et al., 1983).
Physical Properties Analysis
The physical properties of these compounds, such as melting points and crystal structure, can be determined through various analytical techniques, including melting point analysis, elemental analysis, and single-crystal X-ray diffraction. These properties are crucial for understanding the compound's stability and potential applications (Yuan et al., 2017).
Chemical Properties Analysis
The chemical properties of diazaspiro[5.5]undecane derivatives are diverse and depend on the specific substituents and functional groups present. These properties include reactivity, stability, and potential biological activities, which are essential for various scientific applications (Ahmed et al., 2012).
properties
IUPAC Name |
9-[3-(3,5-dimethyl-1,2-oxazol-4-yl)propanoyl]-2-(2-methoxyethyl)-2,9-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31N3O4/c1-15-17(16(2)27-21-15)4-5-18(24)22-10-8-20(9-11-22)7-6-19(25)23(14-20)12-13-26-3/h4-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFDYHQNXRRRXII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CCC(=O)N2CCC3(CCC(=O)N(C3)CCOC)CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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